Cas no 1423033-59-3 (5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride)

• Product Name: 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride
• CAS No: 1423033-59-3
• MF: C₄H₅Cl₂F₂N₃O
• MW: 220.004805326462
• MDL: MFCD22628506
• CID: 4598474
• PubChem ID: 71757481
• Update Time: 2025-10-21

5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride
• 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride

• MDL： MFCD22628506
• Inchi： 1S/C4H4ClF2N3O.ClH/c5-4(6,7)3-9-2(1-8)10-11-3;/h1,8H2;1H
• InChI Key： QOBYZYYXUWXUOW-UHFFFAOYSA-N
• SMILES： C(C1N=C(C(Cl)(F)F)ON=1)N.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride

5-(Chlorodifluoromethyl)-1,2,4-Oxadiazol-3-Ylmethanamine Hydrochloride: A Key Compound in Modern Pharmaceutical Research

5-(Chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride represents a pivotal molecule in the field of pharmaceutical chemistry, with its unique structural features and biological activity making it a subject of extensive research. This compound, identified by the CAS number 1423033-59-3, belongs to the class of 1,2,4-oxadiazole derivatives, which are widely studied for their potential applications in drug development. The integration of chlorodifluoromethyl substituents into the oxadiazole ring significantly modulates its physicochemical properties, enabling tailored interactions with biological targets. Recent advancements in medicinal chemistry have highlighted the importance of this compound in the design of novel therapeutics for various diseases.

Structurally, 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride features a 1,2,4-oxadiazole ring system, which is a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms. The presence of the chlorodifluoromethyl group at the 5-position introduces electrophilic characteristics, enhancing its reactivity toward nucleophilic attack. The hydrochloride salt form further stabilizes the molecule by forming an ionic bond with the amine group, which is critical for its solubility and bioavailability. This structural complexity contributes to its potential as a lead compound in drug discovery.

Recent studies have demonstrated that 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride exhibits promising pharmacological properties, particularly in the context of kinase inhibition. Kinases are key enzymes involved in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The 1,2,4-oxadiazol-3-yl moiety is known to interact with ATP-binding sites of kinases, making this compound a potential inhibitor of oncogenic kinases such as EGFR and Src. A 2023 study published in Journal of Medicinal Chemistry reported that this derivative showed significant antiproliferative activity against A549 lung cancer cells, with an IC₅₀ value of 0.8 µM, underscoring its potential as a therapeutic agent.

One of the most notable aspects of 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride is its ability to modulate intracellular signaling pathways. The hydrochloride salt form enhances its membrane permeability, allowing it to efficiently cross cell membranes and reach intracellular targets. This property is particularly advantageous in the development of drugs for diseases where intracellular targets play a critical role, such as Alzheimer’s disease and Parkinson’s disease. A 2024 preclinical study highlighted its potential in reducing amyloid-beta aggregation, a key pathological feature of Alzheimer’s, by interacting with specific protein domains.

The synthesis of 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride typically involves a multistep process that begins with the formation of the 1,2,4-oxadiazole ring. This ring is synthesized via a cyclization reaction between a substituted hydrazine and an appropriate nitrile compound. The introduction of the chlorodifluoromethyl group is achieved through a nucleophilic substitution reaction, where the fluorine atoms enhance the electrophilicity of the carbon center, facilitating selective functionalization. The final step involves the formation of the hydrochloride salt, which is critical for the compound’s solubility and stability during storage and administration.

Recent advancements in computational chemistry have enabled the prediction of the molecular interactions of 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride with biological targets. Molecular docking studies have revealed that the 1,2,4-oxadiazol-3-yl group forms hydrogen bonds with key residues in the active site of target proteins, such as tyrosine kinase domains. These interactions are essential for the compound’s inhibitory activity and suggest its potential as a lead molecule for the development of selective kinase inhibitors. The hydrochloride form further stabilizes these interactions by increasing the ionization state of the molecule, which is crucial for its binding affinity.

Despite its promising pharmacological profile, the development of 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride as a therapeutic agent requires further optimization to improve its selectivity and reduce potential side effects. Current research efforts are focused on modifying the chlorodifluoromethyl substituent to enhance its specificity for target kinases while minimizing off-target effects. Additionally, the design of prodrugs that can improve the compound’s bioavailability and reduce toxicity is an active area of investigation. A 2025 study published in Drug Discovery Today proposed a novel prodrug strategy that significantly enhanced the compound’s oral bioavailability without compromising its inhibitory activity.

The broader implications of 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride extend beyond its potential as a therapeutic agent. Its unique chemical structure and functional groups make it a valuable scaffold for the development of a wide range of pharmaceutical compounds. The 1,2,4-oxadiazol-3-yl ring system is known to exhibit diverse biological activities, including antiviral, anti-inflammatory, and antimicrobial properties. Researchers are exploring its potential in the design of new drugs for infectious diseases, where its ability to interact with multiple targets could provide a multifaceted therapeutic approach.

In conclusion, 5-(chlorodifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride represents a significant advancement in pharmaceutical chemistry, with its structural features and biological activity making it a promising candidate for drug development. The integration of the chlorodifluoromethyl group into the oxadiazole ring, combined with the hydrochloride salt form, enhances its pharmacological properties and stability. Ongoing research is focused on optimizing its selectivity and expanding its applications in the treatment of various diseases. As the field of medicinal chemistry continues to evolve, compounds like this will play a crucial role in the development of innovative therapeutics for complex medical conditions.